Cas no 1353951-44-6 (3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile)

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a tertiary amine side chain. Its molecular structure, incorporating both aromatic and aliphatic amine functionalities, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactive nitrile group and secondary amine moiety offer multiple sites for further functionalization, enabling its use in the development of biologically active molecules. Its balanced polarity and moderate lipophilicity enhance solubility in common organic solvents, facilitating purification and downstream applications. This compound is particularly useful in medicinal chemistry for constructing pharmacophores or as a precursor in heterocyclic synthesis. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or oxidation.
3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile structure
1353951-44-6 structure
Product Name:3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile
CAS No:1353951-44-6
MF:C12H17N3
MW:203.283482313156
CID:2162398
Update Time:2025-06-08

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile
    • 3-(((2-Aminoethyl)(ethyl)amino)methyl)benzonitrile
    • AM92412
    • 3-{[(2-aminoethyl)ethylamino]methyl}-benzonitrile
    • Inchi: 1S/C12H17N3/c1-2-15(7-6-13)10-12-5-3-4-11(8-12)9-14/h3-5,8H,2,6-7,10,13H2,1H3
    • InChI Key: ZTURNQVYSBLLCW-UHFFFAOYSA-N
    • SMILES: N(CC)(CCN)CC1C=CC=C(C#N)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Topological Polar Surface Area: 53

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086192-500mg
3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile
1353951-44-6
500mg
£488.00 2022-03-01
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